Cas no 5825-29-6 (Quinoline, 5,8-bis(methylthio)-)

• Product Name: Quinoline, 5,8-bis(methylthio)-
• CAS No: 5825-29-6
• MF: C₁₁H₁₁NS₂
• MW: 221.34173989296
• CID: 342731
• PubChem ID: 71443709
• Update Time: 2025-04-19

Quinoline, 5,8-bis(methylthio)- Chemical and Physical Properties

Names and Identifiers

• Quinoline, 5,8-bis(methylthio)-
• 5,8-bis(methylsulfanyl)quinoline
• SCHEMBL22288159
• DTXSID80852524
• 5825-29-6

• Inchi： 1S/C11H11NS2/c1-13-9-5-6-10(14-2)11-8(9)4-3-7-12-11/h3-7H,1-2H3
• InChI Key： LJFUNWAVQGLAMP-UHFFFAOYSA-N
• SMILES： S(C)C1=CC=C(C2C1=CC=CN=2)SC

Computed Properties

• Exact Mass: 221.03343
• Monoisotopic Mass: 221.03329170g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 63.5Ų

Experimental Properties

• PSA: 12.89